(2R,3S,5R)-2-((tert-butyldiphenylsilyloxy)methyl)-5-methoxytetrahydrofuran-3-ol

• IUPAC Name: 2-[[tert-butyl(diphenyl)silyl]oxymethyl]-5-methoxyoxolan-3-ol
• InChI: InChI=1S/C22H30O4Si/c1-22(2,3)27(17-11-7-5-8-12-17,18-13-9-6-10-14-18)25-16-20-19(23)15-21(24-4)26-20/h5-14,19-21,23H,15-16H2,1-4H3
• InChI Key: AEDSCEUXZVLWFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCC3C(CC(O3)OC)O
• Molecular Formula: C22H30O4Si
• Molecular Weight: 386.6 g/mol

Description

This compound is a stereochemically defined tetrahydrofuran derivative featuring a tert-butyldiphenylsilyl (TBDPS) protecting group on the hydroxymethyl substituent and a methoxy group at the 5-position. Its IUPAC name is (2R,3S,5S)-2-[[tert-butyl(diphenyl)silyl]oxymethyl]-5-methoxyoxolan-3-ol (CAS: 130144-86-4), and it is used extensively as a synthetic intermediate in nucleoside and carbohydrate chemistry . The TBDPS group enhances stability during multi-step syntheses, while the methoxy substituent modulates electronic and steric properties, influencing reactivity and regioselectivity.

Biological Activity

The compound (2R,3S,5R)-2-((tert-butyldiphenylsilyloxy)methyl)-5-methoxytetrahydrofuran-3-ol is a member of the tetrahydrofuran family, characterized by its unique structural features that confer specific biological activities. This article delves into its biological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C22H30O5Si
• Molecular Weight : 402.55 g/mol
• CAS Number : 163152-35-0

Antioxidant Properties

Research indicates that compounds with similar structures exhibit significant antioxidant activity. The presence of the methoxy group is believed to enhance the radical scavenging ability of the molecule. Studies have shown that tetrahydrofuran derivatives can effectively neutralize free radicals, which may contribute to their protective effects against oxidative stress-related diseases .

Anti-inflammatory Effects

In vitro studies have demonstrated that (2R,3S,5R)-2-((tert-butyldiphenylsilyloxy)methyl)-5-methoxytetrahydrofuran-3-ol can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This inhibition suggests potential applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease .

Anticancer Activity

Preliminary studies have indicated that this compound may possess anticancer properties. In cell line assays, it has been shown to induce apoptosis in various cancer cell types through the activation of caspases and modulation of Bcl-2 family proteins. These findings warrant further investigation into its potential as a chemotherapeutic agent .

The biological activities of (2R,3S,5R)-2-((tert-butyldiphenylsilyloxy)methyl)-5-methoxytetrahydrofuran-3-ol can be attributed to several mechanisms:

• Radical Scavenging : The methoxy group enhances electron donation capabilities, allowing the compound to stabilize free radicals.
• Cytokine Modulation : By interfering with signaling pathways involved in inflammation, the compound reduces cytokine production.
• Apoptotic Pathways : The compound's ability to activate apoptotic pathways suggests a mechanism for its anticancer effects.

Study 1: Antioxidant Activity Assessment

A study evaluated the antioxidant capacity of various tetrahydrofuran derivatives using DPPH and ABTS assays. (2R,3S,5R)-2-((tert-butyldiphenylsilyloxy)methyl)-5-methoxytetrahydrofuran-3-ol exhibited a significant reduction in DPPH radical concentration compared to controls, indicating strong antioxidant potential.

Study 2: Anti-inflammatory Effects in Animal Models

In a murine model of colitis, administration of this compound resulted in decreased levels of inflammatory markers and improved histological scores compared to untreated controls. This suggests its potential utility in managing inflammatory bowel conditions.

Study 3: Anticancer Efficacy in Cell Lines

The compound was tested against breast cancer cell lines (MCF-7) and showed a dose-dependent decrease in cell viability. Flow cytometry analysis revealed an increase in early and late apoptotic cells following treatment.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with TBDPS Groups

a. (2R,5R)-5-((R)-1-(t-Butyldiphenylsilyloxy)but-3-enyl)-tetrahydrofuran-2-yl Derivatives

• Example : Compound 252 from : A TBDPS-protected diol with a but-3-enyl chain.
• Key Differences: The absence of a methoxy group and the presence of a longer alkyl chain reduce steric hindrance, improving solubility in non-polar solvents.
• Synthesis : Achieved 91% yield via TBDPSCl silylation in DMF with imidazole and DMAP .

b. C1–C16 Fragment of Formosalide B (Compound 3)

• Structure : Contains a TBDPS-protected hydroxymethyl group and additional ethyl and benzyloxypropyl substituents .
• Key Differences : Increased molecular complexity due to multiple stereocenters and substituents, leading to lower yields (82%) during reductive amination steps .

c. (2R,3S,5R)-5-(6-Amino-9H-purin-9-yl) Derivatives

• Example : Compound in (CAS: 17331-22-5) includes a purine base and a bis(4-methoxyphenyl)phenylmethoxy (DMT) group.
• Key Differences : The DMT group replaces TBDPS, offering acid-labile protection, critical for oligonucleotide synthesis. Biological applications are restricted to research due to toxicity .

Functional Group Variations

a. Methoxy vs. Hydroxymethyl Substituents

• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(9H-purin-9-yl)tetrahydrofuran-3,4-diol (): Lacks the TBDPS group, making it hydrophilic but unstable under basic conditions. Used in antiviral drug precursors .
• (2R,3S,5S)-2-(((tert-Butyldiphenylsilyl)oxy)methyl)-5-methoxytetrahydrofuran-3-ol : The methoxy group enhances oxidative stability compared to unprotected hydroxyl analogues .

b. Epoxide-Containing Derivatives

• Example : Compounds 14–16 in incorporate epoxide rings and TBDPS groups.
• Key Differences : Epoxides introduce strain and reactivity, enabling ring-opening reactions. However, yields are lower (60–75%) due to competing side reactions .

Stereochemical Variations

• (2S,3S,4S,5R)-4-[Benzyl(methyl)amino]-5-[[(3-chlorobenzyl)amino]methyl]-2-methylol-tetrahydrofuran-3-ol (): Altered stereochemistry at C2 and C5 reduces compatibility with enzymatic systems, limiting biological utility .
• Impact of Chirality : The (2R,3S,5R) configuration in the target compound optimizes hydrogen-bonding interactions in nucleoside analogs, enhancing binding to RNA polymerase .

Key Research Findings

Protecting Group Efficiency : TBDPS offers superior stability over tert-butyldimethylsilyl (TBS) groups in acidic conditions, as seen in nucleoside syntheses .

Steric Effects : Methoxy groups at C5 reduce conformational flexibility, favoring specific glycosylation pathways in carbohydrate chemistry .